Cas no 759-06-8 (Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel-)
759-06-8 structure
Product Name:Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel-
Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel-
- 2,3-dihydroxybutanoic acid
- (+-)-threo-2,3-Dihydroxy-buttersaeure
- 4-deoxy-DL-threonic acid
- 4-Deoxyerythronic acid
- 4-Desoxy-DL-threonsaeure
- 4-Desoxy-threonsaeure
- DL-threo-2.3-Dihydroxy-buttersaeure
- dl-Threo-dioxybuttersaeure
- NSC69870
- 2,3-dihydroxy-butanoic acid
- NSC109150
- NCIOpen2_000377
- Q27159093
- NSC-181495
- 4-deoxy-erythronic acid
- 759-06-8
- NSC181495
- NSC-109150
- DTXSID40862402
- SCHEMBL242912
- CHEBI:86347
- LMFA01050397
- NS00123254
- 3413-97-6
- AKOS006378224
- NSC-69870
-
- Inchi: 1S/C4H8O4/c1-2(5)3(6)4(7)8/h2-3,5-6H,1H3,(H,7,8)/t2-,3-/m0/s1
- InChI Key: LOUGYXZSURQALL-HRFVKAFMSA-N
- SMILES: O[C@@H](C)[C@@H](C(=O)O)O
Computed Properties
- Exact Mass: 120.04224
- Monoisotopic Mass: 120.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 90
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76
- LogP: -1.18730
Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
759-06-8 (Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel-) Related Products
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